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Compound of Interest

Compound Name: 3-Chloro-tetrahydro-pyran-4-one

Cat. No.: B169126

Disclaimer: Specific safety data for 3-Chloro-tetrahydro-pyran-4-one (CAS No. 160427-98-5)
is not readily available in public databases. The following precautions are based on the known
hazards of the parent compound, tetrahydro-4H-pyran-4-one, and general safety principles for
handling chlorinated ketones and flammable liquids. Researchers should always perform a
thorough risk assessment before starting any experiment and consult with their institution's
safety officer.

Frequently Asked Questions (FAQs)

1. What are the primary hazards associated with 3-Chloro-tetrahydro-pyran-4-one?
Based on its structure, the primary hazards are expected to be:

o Flammability: The parent compound, tetrahydro-4H-pyran-4-one, is a flammable liquid.[1][2]
The addition of a chlorine atom may alter the flashpoint, but it should be treated as a
flammable substance.

o Skin and Eye Irritation: Many chlorinated organic compounds and ketones can cause skin
and eye irritation upon contact.

o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[3]

o Toxicity: While specific toxicity data is unavailable, many chlorinated organic compounds
have toxic properties. The chemical, physical, and toxicological properties have not been
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thoroughly investigated.

. What personal protective equipment (PPE) should | wear when handling this compound?

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene, inspect before
use), a lab coat, long pants, and closed-toe shoes.[4][5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[5] If engineering controls are insufficient, a NIOSH-approved respirator may be
necessary.

. How should | properly store 3-Chloro-tetrahydro-pyran-4-one?

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][Z]

Store away from strong oxidizing agents, strong bases, and incompatible materials.[2]

It is advisable to handle and store this compound under an inert gas.

. What should | do in case of an accidental spill?

Immediately evacuate the area and remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., dry sand, earth, or commercial
absorbent) and place in a sealed container for disposal.[1]

Do not let the product enter drains to avoid environmental contamination.

For large spills, contact your institution's emergency response team.

. What are the first-aid procedures for exposure?
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

. How should I dispose of waste containing this chemical?
Dispose of in accordance with all local, state, and federal regulations.
Waste material should be treated as hazardous waste.

Do not mix with other waste. Leave chemicals in their original containers for disposal.

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Material has discolored or

developed a precipitate

Potential degradation or

polymerization.

Do not use the material.
Consult with a senior
researcher or safety officer for

proper disposal procedures.

Strong, irritating odor detected

Inadequate ventilation or a

possible leak/spill.

Immediately stop work, close
all containers, and ensure the
fume hood is functioning
correctly. If the odor persists,
evacuate the area and report

the issue.

Inconsistent experimental

results

Impurity of the compound due
to improper storage or

handling.

Ensure the compound is
stored under recommended
conditions (cool, dry, inert
atmosphere). Consider re-
purifying the material if

necessary and possible.

Quantitative Data Summary

Since specific data for 3-Chloro-tetrahydro-pyran-4-one is limited, the following table

summarizes the properties of the parent compound, tetrahydro-4H-pyran-4-one. This data

should be used as a general reference.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/product/b169126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Property Value

Molecular Formula CsHsO2

Molecular Weight 100.12 g/mol [6]
Appearance Light yellow liquid[2]
Boiling Point 166 °C @ 760 mmHg[2]
Flash Point 56 °C (132.8 °F)[2]
Density 1.080 g/cm3[2]

Vapor Density 3.45[2]

Experimental Protocols
Protocol for Safe Handling and Use

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

entire experimental procedure.
e Preparation:

Ensure a chemical fume hood is available and functioning correctly.

o

o

Gather all necessary PPE and ensure it is in good condition.

[¢]

Have spill cleanup materials and first-aid supplies readily accessible.

Eliminate all potential ignition sources from the work area.[5]

o

e Handling:

Perform all manipulations of the compound within the fume hood.

o

[¢]

Use spark-proof tools and equipment.[1][2]

Ground and bond containers when transferring the liquid to prevent static discharge.[2]

[e]
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o Avoid inhalation of vapors and direct contact with skin and eyes.

o Post-Experiment:

[e]

Tightly seal the container immediately after use.

o

Clean the work area thoroughly.

[¢]

Dispose of contaminated materials (e.g., gloves, absorbent pads) as hazardous waste.

[¢]

Wash hands thoroughly with soap and water.

Mandatory Visualizations
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Caption: Workflow for handling 3-Chloro-tetrahydro-pyran-4-one.
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Caption: Decision-making workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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